3-fluoro-N-(3-nitrophenyl)benzamide

• IUPAC Name: 3-fluoro-N-(3-nitrophenyl)benzamide
• InChI: InChI=1S/C13H9FN2O3/c14-10-4-1-3-9(7-10)13(17)15-11-5-2-6-12(8-11)16(18)19/h1-8H,(H,15,17)
• InChI Key: UIIRKXRFILYYBR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C13H9FN2O3
• Molecular Weight: 260.22 g/mol

Description

3-fluoro-N-(3-nitrophenyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug discovery and development. This compound is also known as FNPA and has a molecular weight of 283.24 g/mol.

Mechanism of Action

The mechanism of action of FNPA is not well understood. However, it is believed to inhibit the activity of enzymes by binding to their active sites. This leads to the disruption of the enzyme's function, resulting in the inhibition of various biological processes.
Biochemical and Physiological Effects:
FNPA has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of carbonic anhydrase, which plays a crucial role in the regulation of acid-base balance in the body. FNPA has also been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are involved in the regulation of the neurotransmitter acetylcholine. Additionally, FNPA has been found to exhibit anticancer properties by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

FNPA has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. It has also been shown to exhibit inhibitory activity against various enzymes, making it a potential candidate for drug discovery and development. However, there are also some limitations to using FNPA in lab experiments. It has a relatively low aqueous solubility, which can make it difficult to work with in aqueous solutions. Additionally, the mechanism of action of FNPA is not well understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on FNPA. One potential area of research is the development of FNPA-based drugs for the treatment of various diseases, including cancer. Further studies are needed to elucidate the mechanism of action of FNPA and its potential applications in drug discovery and development. Additionally, research is needed to explore the pharmacokinetics and pharmacodynamics of FNPA to determine its suitability for clinical use. Finally, studies are needed to investigate the potential side effects of FNPA and its safety profile.
In conclusion, FNPA is a promising chemical compound with potential applications in drug discovery and development. Its inhibitory activity against various enzymes and anticancer properties make it a potential candidate for the treatment of various diseases. Further research is needed to fully understand the mechanism of action of FNPA and its potential applications in drug discovery and development.

Scientific Research Applications

FNPA has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit inhibitory activity against various enzymes such as carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. FNPA has also been found to have anticancer properties and has shown promising results in preclinical studies against various cancer cell lines.